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Introduction

Vitamin C, also known as ascorbic acid, is a vital antioxidant essential for human health. Its

quantification in various samples, including pharmaceuticals, beverages, and food products, is

crucial for quality control and nutritional analysis. A widely used, reliable, and cost-effective

method for determining Vitamin C concentration is through iodometric titration. This method

employs a starch-based indicator, commercially known as Thyodene, which signals the

titration's endpoint with a distinct color change. This document provides detailed application

notes and protocols for researchers, scientists, and drug development professionals on the use

of Thyodene indicator for the quantification of Vitamin C.

The principle of this method is a redox reaction. Ascorbic acid is a strong reducing agent that

reacts with iodine (I₂). In the titration, a standardized iodine solution is added to the sample

containing Vitamin C. As long as ascorbic acid is present, it will reduce the iodine to iodide ions

(I⁻), and the solution remains colorless.[1][2] Once all the ascorbic acid in the sample has been

oxidized, any excess iodine will react with the starch indicator (Thyodene) to form a deep blue-

black complex.[1][2][3] This sharp color change indicates the endpoint of the titration.

Applications

This method is versatile and can be applied to a variety of sample types, including:

Pharmaceutical preparations (e.g., Vitamin C tablets)[1][4]
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Fruit juices and beverages[1][3]

Fresh and frozen fruits and vegetables[1][3]

Experimental Protocols
1. Preparation of Reagents

0.005 M Iodine Solution:

Weigh 2 g of potassium iodide (KI) and 1.3 g of iodine (I₂) into a 100 mL beaker.

Add a small amount of distilled water and swirl to dissolve the iodine.

Transfer the solution to a 1 L volumetric flask and dilute to the mark with distilled water.

Store in a dark bottle.[1] Note: A more stable alternative is to use a potassium iodate

(KIO₃) solution, which generates iodine in situ.[2][3]

Thyodene (Starch) Indicator Solution (0.5%):

Weigh 0.5 g of soluble starch (or Thyodene) into a beaker.

Add 100 mL of near-boiling distilled water and stir until fully dissolved.

Allow the solution to cool before use.[1] This solution should be prepared fresh for

accurate results.

Sample Preparation:

Vitamin C Tablets: Accurately weigh and crush a vitamin C tablet. Dissolve the powder in a

known volume of distilled water (e.g., 100 mL in a volumetric flask).

Juices: Filter the juice to remove any pulp or suspended solids.

Fruits and Vegetables: Homogenize a known weight of the sample with a specific volume

of distilled water and then filter the mixture to obtain a clear extract.

2. Titration Procedure
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Pipette a known volume (e.g., 20 mL) of the prepared sample solution into a 250 mL

Erlenmeyer flask.[1]

Add approximately 150 mL of distilled water to ensure sufficient volume for observing the

color change.

Add 1 mL of the Thyodene (starch) indicator solution to the flask.[1]

Fill a burette with the standardized 0.005 M iodine solution and record the initial volume.

Slowly titrate the sample with the iodine solution while constantly swirling the flask.

The endpoint is reached when the first permanent trace of a dark blue-black color appears

and persists for at least 20-30 seconds.[1][3]

Record the final volume of the iodine solution from the burette.

Repeat the titration at least two more times to ensure concordant results (titers agreeing

within 0.1 mL).[1]

3. Calculation of Vitamin C Concentration

The concentration of ascorbic acid can be calculated using the following steps:

Calculate the moles of iodine reacted:

Moles of I₂ = Molarity of I₂ solution × (Volume of I₂ solution in L)

Determine the moles of ascorbic acid:

The reaction stoichiometry between ascorbic acid and iodine is 1:1.

ascorbic acid + I₂ → 2I⁻ + dehydroascorbic acid[1][2]

Therefore, Moles of ascorbic acid = Moles of I₂

Calculate the concentration of Vitamin C in the sample:
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Concentration of Ascorbic Acid (in mg/L) = (Moles of ascorbic acid × Molar mass of

ascorbic acid) / Volume of sample aliquot in L

The molar mass of ascorbic acid (C₆H₈O₆) is approximately 176.12 g/mol .

Data Presentation
The results of the titration can be summarized in a table for clarity and easy comparison.

Sample
Aliquot
Volume
(mL)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
Iodine Used
(mL)

Calculated
Vitamin C
(mg/100mL)

Sample A

(Trial 1)
20.0 0.10 15.50 15.40 X

Sample A

(Trial 2)
20.0 15.50 30.85 15.35 Y

Sample A

(Trial 3)
20.0 30.85 46.25 15.40 Z

Average 15.38 Avg(X, Y, Z)
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Chemical Reaction Pathway
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Caption: Redox reaction between ascorbic acid and iodine.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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